![molecular formula C5H8Cl2N6S B2422620 (4-(2H-Tetrazol-5-yl)thiazol-2-yl)methanamine dihydrochloride CAS No. 2138518-26-8](/img/structure/B2422620.png)
(4-(2H-Tetrazol-5-yl)thiazol-2-yl)methanamine dihydrochloride
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Overview
Description
“(4-(2H-Tetrazol-5-yl)thiazol-2-yl)methanamine dihydrochloride” is a chemical compound with the CAS Number: 2138518-26-8 . It has a molecular weight of 255.13 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H6N6S.2ClH/c6-1-4-7-3 (2-12-4)5-8-10-11-9-5;;/h2H,1,6H2, (H,8,9,10,11);2*1H . This indicates the molecular structure of the compound.Physical and Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 255.13 .Scientific Research Applications
Antibacterial and Antifungal Applications
A study conducted by Vedavathi, Sudhamani, and Raju (2017) focused on synthesizing novel urea and thiourea derivatives of (2′-(1H-tetrazol-5-yl)biphenyl-4-yl)methanamine, an intermediate of valsartan, which is structurally related to (4-(2H-Tetrazol-5-yl)thiazol-2-yl)methanamine dihydrochloride. These compounds exhibited significant in vitro antibacterial activity against pathogens like Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli, as well as high antifungal activity (Vedavathi, Sudhamani, & Raju, 2017).
Molecular Docking and Quantum Chemical Calculations
In another study, Viji, Balachandran, Babiyana, Narayana, and Saliyan (2020) conducted molecular docking and quantum chemical calculations on related compounds. They optimized the molecular structure and analyzed intramolecular charge transfer, which can provide insights for the application of this compound in different scientific fields, especially in drug design (Viji et al., 2020).
Synthesis and Characterization in Organic Chemistry
Mataka, Eguchi, Takahashi, Hatta, and Tashiro (1989) explored the synthesis and reduction of thiadiazole derivatives, which could provide valuable insights for the synthesis and potential applications of this compound in organic chemistry and material science. Their work focuses on sulfur nitrides in organic chemistry, which is relevant to understanding the chemical properties and reactions involving similar compounds (Mataka et al., 1989).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures, such as thiazole derivatives, have been found to interact with a wide range of enzymes and receptors in organisms .
Mode of Action
It’s known that tetrazole moieties can interact with many enzymes and receptors in organisms via non-covalent interactions . This interaction can lead to a wide range of biological properties .
Biochemical Pathways
Thiazole derivatives have been associated with a wide range of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
Pharmacokinetics
It’s known that tetrazole, a bioisostere of the carboxylic acid group, can substitute the carboxyl group in pharmacological molecules to boost lipophilicity, enhance the bioavailability, and have lesser negative effects .
Result of Action
Compounds with similar structures have shown significant biological activities, such as antibacterial, anticancer, and anti-tb activities .
Action Environment
It’s known that the thiazole ring is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .
Properties
IUPAC Name |
[4-(2H-tetrazol-5-yl)-1,3-thiazol-2-yl]methanamine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N6S.2ClH/c6-1-4-7-3(2-12-4)5-8-10-11-9-5;;/h2H,1,6H2,(H,8,9,10,11);2*1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYCWARZARVMFJE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)CN)C2=NNN=N2.Cl.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8Cl2N6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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